5-Phenylthiopentyl bromide

• CAS No.: 21782-59-2
• Molecular Formula: C11H15BrS
• Molecular Weight: 259.21 g/mol
• IUPAC Name: 5-bromopentylsulfanylbenzene
• InChI: InChI=1S/C11H15BrS/c12-9-5-2-6-10-13-11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10H2
• InChI Key: NVQGCJGMBCHBBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCCCCCBr

Description

5-Phenylthiopentyl bromide is a useful research compound. Its molecular formula is C11H15BrS and its molecular weight is 259.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 20 ml (0.2 mol) of thiophenol and 50.6 g (0.22 mol) of 1,5-dibromopentane in 200 ml of ethanol is heated to 40° C whilst stirring and 40 ml (0.2 mol) of 5N NaOH are added dropwise. Thereafter the mixture is stirred for 2 hours and after standing overnight the alcohol is evaporated in vacuo, the residue is extracted with methylene chloride and the extract is washed 3 to 4 times with water, dried and evaporated. A yellow oil is obtained in quantitative yield.